Cas no 430451-93-7 (5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid)
5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid
-
- MDL: MFCD02923939
- Inchi: 1S/C21H16O7/c1-11-17(26-10-13-4-7-18(27-13)20(22)23)8-6-15-14-5-3-12(25-2)9-16(14)21(24)28-19(11)15/h3-9H,10H2,1-2H3,(H,22,23)
- InChI Key: YEECIVDYYFANBD-UHFFFAOYSA-N
- SMILES: O1C(COC2C(C)=C3OC(=O)C4=CC(OC)=CC=C4C3=CC=2)=CC=C1C(O)=O
5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 1095739-100MG |
5-[({8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl}oxy)methyl]furan-2-carboxylic acid |
430451-93-7 | 90% | 100MG |
$200 | 2023-07-05 | |
| OTAVAchemicals | 1095739-250MG |
5-[({8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl}oxy)methyl]furan-2-carboxylic acid |
430451-93-7 | 90% | 250MG |
$250 | 2023-07-05 |
5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid
Introduction to 5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid (CAS No. 430451-93-7)
5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 430451-93-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule belongs to the benzo[c]chromen family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as a furan moiety and an ester group in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.
The benzo[c]chromen core of this compound is a fused bicyclic system consisting of a benzene ring and a chromen ring, which is further substituted with an 8-methoxy group at the 4-position and a 4-methyl group at the 6-position. Additionally, the chromen ring is linked to a furan ring through an oxymethyl bridge, which introduces a hydroxymethyl group (-CH₂OH) into the structure. This particular arrangement of functional groups not only imparts distinct electronic and steric properties but also opens up possibilities for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.
In recent years, there has been growing interest in benzo[c]chromen derivatives due to their reported pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The 8-methoxy and 4-methyl substituents in this compound are known to enhance its binding affinity to various biological targets, making it a promising candidate for further investigation. Moreover, the furan moiety has been extensively studied for its role in modulating enzyme activity and cell signaling pathways, which could be leveraged in the development of novel therapeutic agents.
One of the most compelling aspects of 5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid (CAS No. 430451-93-7) is its potential as a bioactive molecule. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression, such as kinases and proteases. The ester group at the 2-position of the furan ring provides a site for further derivatization, allowing researchers to explore modifications that could enhance drug-like properties such as solubility, bioavailability, and metabolic stability.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the condensation of appropriately substituted benzaldehyde derivatives with furfural or furan alcohols under acidic or basic conditions, followed by cyclization reactions to form the benzo[c]chromen core. The introduction of the 8-methoxy and 4-methyl groups typically involves methylation or etherification reactions, while the ester functionality can be introduced via esterification or transesterification processes.
From a computational chemistry perspective, the molecular modeling of 5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid (CAS No. 430451-93-7) has revealed interesting insights into its binding interactions with potential target proteins. The hydroxymethyl group at the bridge between the chromen and furan rings appears to be critical for stabilizing hydrogen bonds with polar residues in protein active sites. Additionally, the aromatic system of the benzo[c]chromen core provides π-stacking interactions that could contribute to enzyme-substrate binding affinity.
Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting solvent-free or low-solvent conditions, as well as catalytic methods that minimize waste generation. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields, making it an attractive approach for producing complex molecules like this one.
The pharmacokinetic profile of 5-(8-methoxy)-4-methyl-benzo[c]chromen derivatives, including those derived from 5-[...]-furanic acid, is another area of active investigation. Studies have indicated that these compounds may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties when appropriately designed. The balance between lipophilicity and polarizability is particularly important in determining their bioavailability and tissue distribution.
In conclusion,5-[...]-furanic acid (CAS No. 430451–93–7) represents a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive agents targeting various diseases. As research continues to uncover new therapeutic opportunities in heterocyclic chemistry,benzo[c]chromen derivatives will undoubtedly remain at the forefront of drug discovery efforts.
430451-93-7 (5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)